Cas no 115975-53-6 (2-Buten-1-one,2-amino-1-phenyl-)

• Product Name: 2-Buten-1-one,2-amino-1-phenyl-
• CAS No: 115975-53-6
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 131016
• Update Time: 2024-01-25

2-Buten-1-one,2-amino-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-one,2-amino-1-phenyl-
• 2-Buten-1-one, 2-amino-1-phenyl-

• Inchi： 1S/C10H11NO/c1-2-9(11)10(12)8-6-4-3-5-7-8/h2-7H,11H2,1H3
• InChI Key： DSZBWBDGCYDBFB-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(=O)C(N)=CC

Computed Properties

• Exact Mass: 161.08413
• Monoisotopic Mass: 161.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• Density: 1.067±0.06 g/cm3(Predicted)
• Boiling Point: 291.3±32.0 °C(Predicted)
• PSA: 43.09
• pka: 4.94±0.70(Predicted)